N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-nitrobenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-nitrobenzamide
• InChI: InChI=1S/C20H23FN4O3/c1-23-9-11-24(12-10-23)19(15-5-7-17(21)8-6-15)14-22-20(26)16-3-2-4-18(13-16)25(27)28/h2-8,13,19H,9-12,14H2,1H3,(H,22,26)
• InChI Key: SNWJQIGICNJMPY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN4O3
• Molecular Weight: 386.4 g/mol

Description

N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-nitrobenzamide, also known as TRO19622, is a small molecule drug that has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. In

Scientific Research Applications

Automated Synthesis for Radiopharmaceuticals

An efficient synthesis method for rapid and high-yield automated synthesis of a compound similar to the queried chemical structure, specifically for radiopharmaceutical applications, has been developed. This synthesis involves nucleophilic fluorination and is aimed at producing compounds with high radiochemical yield and purity for potential use in PET imaging (Hayashi et al., 2012).

Antimicrobial Activity

Research into the synthesis of eperezolid-like molecules, which are structurally related to the queried compound, has demonstrated high anti-Mycobacterium smegmatis activity. This suggests potential for the development of new antimicrobial agents (Yolal et al., 2012).

Potential Ligands for PET Imaging

Certain derivatives have been synthesized and evaluated as potential ligands for PET imaging, specifically targeting σ receptors. These compounds exhibit high affinity and selectivity, suggesting their use in exploring neurological conditions and disorders through imaging techniques (Shiue et al., 1997).

Electrospray-active Derivatization for Steroids

New derivatization reagents have been developed for the determination of steroids, showing the relevance of chemical modifications in enhancing detection sensitivity in mass spectrometry. This could be applied to a broad range of compounds for clinical diagnostic purposes (Nishio et al., 2007).

Anticonvulsant Drug Development

The synthesis of derivatives with potential anticonvulsant activity has been explored, demonstrating the importance of chemical structure modifications in discovering new therapeutic agents. This research contributes to the ongoing search for more effective treatments for seizure disorders (Sych et al., 2018).